Cas no 918625-11-3 (1H-Pyrrole-2-carboxylic acid, 4-formyl-, 5-(formyloxy)pentyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 4-formyl-, 5-(formyloxy)pentyl ester
• CAS No: 918625-11-3
• MF: C₁₂H₁₅NO₅
• MW: 253.251203775406
• CID: 772864
• PubChem ID: 71426726
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylic acid, 4-formyl-, 5-(formyloxy)pentyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4-formyl-, 5-(formyloxy)pentyl ester
• 5-formyloxypentyl 4-formyl-1H-pyrrole-2-carboxylate
• 918625-11-3
• 5-(FORMYLOXY)PENTYL 4-FORMYL-1H-PYRROLE-2-CARBOXYLATE
• DTXSID00845478

• Inchi： 1S/C12H15NO5/c14-8-10-6-11(13-7-10)12(16)18-5-3-1-2-4-17-9-15/h6-9,13H,1-5H2
• InChI Key： PRKCXKQSBYRVFW-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(C=O)=CN1)=O)CCCCCOC=O

Computed Properties

• Exact Mass: 253.09502258g/mol
• Monoisotopic Mass: 253.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.5Ų